3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]propanamide
• InChI: InChI=1S/C15H20N8O2/c1-9-12(10(2)19-18-9)4-5-14(24)16-6-7-23-8-13(20-22-23)15-17-11(3)21-25-15/h8H,4-7H2,1-3H3,(H,16,24)(H,18,19)
• InChI Key: JGNLNNGNSFOPDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C
• Molecular Formula: C15H20N8O2
• Molecular Weight: 344.37 g/mol
• CAS No.: 2034200-97-8

Description

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C15H20N8O2 and its molecular weight is 344.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical under discussion is related to a broad category of compounds featuring pyrazole, oxadiazole, and triazole moieties. Such compounds are synthesized through various chemical reactions and are investigated for their unique chemical properties and potential applications. For instance, the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea involves an ANRORC rearrangement, leading to the synthesis of N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, showcasing the complex reaction pathways these compounds can undergo (Ledenyova et al., 2018).

Biological Activities

The diverse biological activities of compounds with pyrazole, oxadiazole, and triazole cores have been extensively studied. These compounds exhibit promising antibacterial and antifungal properties, making them of interest in the development of new antimicrobial agents. For example, Tumosienė et al. (2012) synthesized azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide showing good antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012). Additionally, compounds with the pyrazoline and pyrazole derivatives have been investigated for their antimicrobial activity, indicating their potential in treating infectious diseases (Hassan, 2013).

Application in Material Science

Compounds containing the discussed chemical structure are also explored for their application in material science, particularly in the development of novel ligands for metal complexes. These ligands can form supramolecular structures with unique properties useful in catalysis and material design. For example, Palombo et al. (2019) discussed the synthesis of palladium(II) chloride complexes with pyrazol-1-yl)propanamide derivatives, revealing insights into their coordination chemistry and potential applications in catalytic processes (Palombo et al., 2019).